Cas no 412355-81-8 (1-(Pyrimidin-2-yl)piperidin-4-amine)
1-(Pyrimidin-2-yl)piperidin-4-amine is a heterocyclic compound featuring a pyrimidine ring linked to a piperidine moiety via a nitrogen atom. This structure imparts versatility in medicinal chemistry and drug development, particularly as a building block for biologically active molecules. The presence of both pyrimidine and piperidine groups enhances its potential as a scaffold for kinase inhibitors, receptor modulators, and other pharmacologically relevant targets. Its amine functionality allows for further derivatization, enabling precise structural modifications. The compound's stability and synthetic accessibility make it a valuable intermediate in organic synthesis and pharmaceutical research. Suitable for controlled reactions, it is often utilized in the development of small-molecule therapeutics.
412355-81-8 structure
Product Name:1-(Pyrimidin-2-yl)piperidin-4-amine
CAS No:412355-81-8
MF:C9H14N4
MW:178.234261035919
MDL:MFCD06616818
CID:68050
PubChem ID:4778233
Update Time:2025-05-22
1-(Pyrimidin-2-yl)piperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyrimidin-2-yl)piperidin-4-amine
- 1-(2-pyrimidinyl)-4-Piperidinamine
- 1-Pyrimidin-2-ylpiperidin-4-amine
- 1-pyrimidin-2-ylpiperidin-4-amine(SALTDATA: 2HCl)
- 1-Pyrimidin-2-yl-piperidin-4-ylamine
- 4-amino-1-(2-pyrimidinyl)-piperidine
- [1-(Pyrimidin-2-yl)piperidin-4-yl]amine
- 4-Amino-1-(2-pyrimidinyl)piperidine
- 4-amino-1-(pyrimidin-2-yl)piperidine
- 4-Piperidinamine, 1-(2-pyrimidinyl)-
- BAS 13090029
- USLXJAKPMUUGPV-UHFFFAOYSA-N
- HMS1697E08
- BBL030551
- 1-pyrimidin-2-ylpiperidin-4-ylamine
- STK196260
- 4-Piperid
- 4-Piperidinamine,1-(2-pyrimidinyl)-
- BB 0248125
- MFCD06616818
- CS-0112807
- AC-29808
- 412355-81-8
- SB41373
- EN300-37313
- Z239097826
- AKOS000129919
- AC1245
- FT-0735335
- DTXSID70406499
- SY005625
- F2167-0876
- A873096
- FS-1973
- SCHEMBL2070684
- 1-pyrimidin-2-yl-piperidin-4-ylamine, AldrichCPR
- AMY40029
- ALBB-005142
- DB-070159
-
- MDL: MFCD06616818
- Inchi: 1S/C9H14N4/c10-8-2-6-13(7-3-8)9-11-4-1-5-12-9/h1,4-5,8H,2-3,6-7,10H2
- InChI Key: USLXJAKPMUUGPV-UHFFFAOYSA-N
- SMILES: N1(C2N=CC=CN=2)CCC(CC1)N
Computed Properties
- Exact Mass: 178.12200
- Monoisotopic Mass: 178.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 0.3
Experimental Properties
- Density: 1.144
- Melting Point: 82-84 °C
- Boiling Point: 340.6 ℃ at 760 mmHg
- Flash Point: 340.6 °C at 760 mmHg
- Refractive Index: 1.566
- PSA: 55.04000
- LogP: 1.16940
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(Pyrimidin-2-yl)piperidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(Pyrimidin-2-yl)piperidin-4-amine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(Pyrimidin-2-yl)piperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115787-1g |
1-pyrimidin-2-ylpiperidin-4-amine |
412355-81-8 | 95% | 1g |
$888 | 2021-08-06 | |
| Apollo Scientific | OR470032-250mg |
4-Amino-1-(2-pyrimidinyl)piperidine |
412355-81-8 | 250mg |
£140.00 | 2023-09-01 | ||
| Apollo Scientific | OR470032-1g |
4-Amino-1-(2-pyrimidinyl)piperidine |
412355-81-8 | 1g |
£329.00 | 2023-09-01 | ||
| Apollo Scientific | OR470032-5g |
4-Amino-1-(2-pyrimidinyl)piperidine |
412355-81-8 | 5g |
£910.00 | 2023-09-01 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00295-250mg |
4-Amino-1-(2-pyrimidinyl)piperidine |
412355-81-8 | 97% | 250mg |
¥1319.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00295-1g |
4-Amino-1-(2-pyrimidinyl)piperidine |
412355-81-8 | 97% | 1g |
¥3299.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00295-5g |
4-Amino-1-(2-pyrimidinyl)piperidine |
412355-81-8 | 97% | 5g |
¥8719.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00295-10g |
4-Amino-1-(2-pyrimidinyl)piperidine |
412355-81-8 | 97% | 10g |
¥13359.0 | 2023-09-05 | |
| Chemenu | CM115787-250mg |
1-pyrimidin-2-ylpiperidin-4-amine |
412355-81-8 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM115787-1g |
1-pyrimidin-2-ylpiperidin-4-amine |
412355-81-8 | 95% | 1g |
$*** | 2023-05-30 |
1-(Pyrimidin-2-yl)piperidin-4-amine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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